Cas no 73728-64-0 ((2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine
• CAS No: 73728-64-0
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 978360
• PubChem ID: 52317
• Update Time: 2025-10-17

(2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorobenzyl)-2-ethoxyethanamine
• 2,4-Dichloro-N-(2-ethoxyethyl)benzenemethanamine
• N-[(2,4-dichlorophenyl)methyl]-2-ethoxyethanamine
• (2-Aethoxy-aethyl)-(2,4-dichlor-benzyl)-amin
• (2-ethoxy-ethyl)-(2,4-dichloro-benzyl)-amine
• AC1L1CPF
• BENZYLAMINE, 2,4-DICHLORO-N-(2-ETHOXYETHYL)-
• BRN 3284752
• N-(2-Ethoxyethyl)-2,4-dichlorobenzylamine
• NSC220253
• WLN: GR CG D1M2O2
• (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine
• N-((2,4-DICHLOROPHENYL)METHYL)-2-ETHOXYETHANAMINE
• 4-12-00-02378 (Beilstein Handbook Reference)
• Benzenemethanamine, 2,4-dichloro-N-(2-ethoxyethyl)-
• EN300-162867
• NSC-220253
• 73728-64-0
• 5AH56VZ69G
• A1-06035
• [(2,4-DICHLOROPHENYL)METHYL](2-ETHOXYETHYL)AMINE
• UNII-5AH56VZ69G
• NSC 220253
• DTXSID80224045
• AKOS009066556

• Inchi： 1S/C11H15Cl2NO/c1-2-15-6-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： KFZUYCXDRBLQLA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCCOCC)Cl

Computed Properties

• Exact Mass: 247.05325
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine

Recent Advances in the Study of (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine (CAS: 73728-64-0)

In recent years, the compound (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine (CAS: 73728-64-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the most notable advancements in the study of this compound is its role as a potential modulator of neurotransmitter systems. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its affinity for specific serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. The study employed advanced computational modeling and in vitro assays to demonstrate the compound's binding efficacy and selectivity, providing a solid foundation for further preclinical investigations.

Another critical area of research involves the optimization of synthetic routes for (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine. A 2024 study in Organic Process Research & Development detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This breakthrough not only enhances the scalability of production but also minimizes environmental impact by utilizing greener solvents and catalysts. Such advancements are crucial for facilitating large-scale manufacturing and subsequent clinical trials.

In addition to its neurological applications, recent findings have explored the compound's potential as an antimicrobial agent. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study identified key structural modifications that enhance antibacterial efficacy while maintaining low cytotoxicity, paving the way for the development of new antibiotics.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing research aims to address these gaps through comprehensive in vivo studies and toxicological assessments. The integration of omics technologies, such as metabolomics and proteomics, is expected to provide deeper insights into the compound's biological effects and potential side effects.

In conclusion, (2,4-dichlorophenyl)methyl(2-ethoxyethyl)amine (CAS: 73728-64-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its diverse pharmacological properties and improved synthetic accessibility underscore its potential for therapeutic innovation. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the advancement of human health.